Cas no 2171759-94-5 (3-{(4-chlorophenyl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-{(4-chlorophenyl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171759-94-5
• MF: C₂₆H₂₃ClN₂O₅
• MW: 478.924226045609
• CID: 5836709
• PubChem ID: 165810032
• Update Time: 2025-11-01

3-{(4-chlorophenyl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(4-chlorophenyl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-{[(4-chlorophenyl)methyl]carbamoyl}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1494545
• 2171759-94-5

• Inchi： 1S/C26H23ClN2O5/c27-17-11-9-16(10-12-17)14-28-25(32)23(13-24(30)31)29-26(33)34-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-12,22-23H,13-15H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： AANGVQVVPUKPNU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 478.1295495g/mol
• Monoisotopic Mass: 478.1295495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-{(4-chlorophenyl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

3-{(4-chlorophenyl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid: A Comprehensive Overview

The compound 3-{(4-chlorophenyl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, identified by the CAS number 2171759-94-5, is a complex organic molecule with significant potential in the fields of pharmaceuticals and biochemistry. This compound is characterized by its intricate structure, which includes a propanoic acid backbone substituted with two distinct functional groups: a (4-chlorophenyl)methylcarbamoyl group and a (9H-fluoren-9-yl)methoxycarbonylamino group. These substituents confer unique chemical properties and reactivity, making this compound a valuable tool in research and development.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, acylation, and coupling reactions. The use of fluorenylmethoxycarbonyl (Fmoc) protecting groups is particularly noteworthy, as they play a critical role in peptide synthesis and other biochemical applications. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, ensuring its availability for various research purposes.

In terms of applications, this compound has shown promise in the field of drug discovery. Its structure suggests potential as a building block for peptide-based drugs or as a component in more complex molecules with therapeutic properties. The presence of the 4-chlorophenyl group introduces electronic and steric effects that can modulate the compound's interaction with biological targets, such as enzymes or receptors. This makes it an attractive candidate for further exploration in medicinal chemistry.

Recent studies have focused on the evaluation of this compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profile. These studies are crucial for determining its suitability as a drug candidate. Preliminary results indicate that the compound exhibits favorable solubility and stability under physiological conditions, which are essential attributes for effective drug delivery.

Beyond its pharmaceutical applications, this compound has also found utility in biochemical research. Its structure allows for the investigation of various chemical reactions under controlled conditions, providing insights into reaction mechanisms and catalytic processes. For instance, the Fmoc group has been extensively studied for its role in peptide synthesis, where it serves as a protecting group that can be selectively removed under specific conditions.

The integration of computational chemistry techniques has further enhanced our understanding of this compound's properties. Molecular modeling studies have provided detailed insights into its three-dimensional structure, highlighting key interactions that contribute to its stability and reactivity. These computational approaches complement experimental data, enabling researchers to make informed decisions during the design and optimization of related compounds.

In conclusion, the compound 3-{(4-chlorophenyl)methylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid represents a significant advancement in organic chemistry. Its unique structure and versatile functional groups position it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover its full potential, this compound is poised to make meaningful contributions to the development of new therapies and biochemical technologies.